Cas no 85868-46-8 (4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline)
85868-46-8 structure
Product Name:4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline
CAS No:85868-46-8
MF:C19H25N3O
MW:311.42130446434
CID:1842369
PubChem ID:55414
Update Time:2025-04-21
4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline
- 85868-46-8
- BENZENAMINE, 4-(3-(4-PHENYL-1-PIPERAZINYL)PROPOXY)-
- DTXSID80235151
- 4-(3-(4-Phenyl-1-piperazinyl)propoxy)benzenamine
- BRN 4530217
-
- Inchi: 1S/C19H25N3O/c20-17-7-9-19(10-8-17)23-16-4-11-21-12-14-22(15-13-21)18-5-2-1-3-6-18/h1-3,5-10H,4,11-16,20H2
- InChI Key: CEYLYZPNARNIDA-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)N)CCCN1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 311.199762429g/mol
- Monoisotopic Mass: 311.199762429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.7Ų
4-[3-(4-phenylpiperazin-1-yl)propoxy]aniline Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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